Cas no 125217-37-0 (3&#39-Deoxy-3&#39-fluoro-5-Methyluridine)

3&#39-Deoxy-3&#39-fluoro-5-Methyluridine structure
125217-37-0 structure
Product Name:3&#39-Deoxy-3&#39-fluoro-5-Methyluridine
CAS No:125217-37-0
MF:C10H13FN2O5
MW:260.219026327133
CID:3163521
PubChem ID:469286
Update Time:2025-04-21

3&#39-Deoxy-3&#39-fluoro-5-Methyluridine Chemical and Physical Properties

Names and Identifiers

    • 3&#39-Deoxy-3&#39-fluoro-5-Methyluridine
    • SCHEMBL6761733
    • F12940
    • 1-(3-Fluoro-3-deoxy-.beta.-D-ribofuranosyl)thymine
    • 1-((2R,3S,4S,5R)-4-fluoro-3-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione
    • 1-[(2R,3S,4S,5R)-4-fluoro-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
    • 1-[(2R,3S,4S,5R)-4-fluoro-3-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
    • 125217-37-0
    • 1-[(2R,3S,4S,5R)-4-fluoro-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
    • 3'-deoxy-3'-fluoro-5-methyluridine
    • Inchi: 1S/C10H13FN2O5/c1-4-2-13(10(17)12-8(4)16)9-7(15)6(11)5(3-14)18-9/h2,5-7,9,14-15H,3H2,1H3,(H,12,16,17)/t5-,6-,7-,9-/m1/s1
    • InChI Key: XFLCLDYCKOUGAR-JXOAFFINSA-N
    • SMILES: F[C@@H]1[C@@H](CO)O[C@H]([C@@H]1O)N1C(NC(C(C)=C1)=O)=O

Computed Properties

  • Exact Mass: 260.08084968g/mol
  • Monoisotopic Mass: 260.08084968g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 413
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 99.1Ų

Experimental Properties

  • Density: 1.55±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (2.1 g/l) (25 º C),

3&#39-Deoxy-3&#39-fluoro-5-Methyluridine Pricemore >>

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Chemenu
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